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Compound of Interest

Compound Name:
5-(4-Chlorophenyl)-3-

methylphenol

CAS No.: 1261946-23-9

Cat. No.: B6371245

Get Quote

Technical Guide: 5-(4-Chlorophenyl)-3-
methylphenol
Executive Summary & Identity
5-(4-Chlorophenyl)-3-methylphenol is a biaryl building block characterized by a central

phenolic ring substituted with a methyl group and a para-chlorophenyl moiety. This 1,3,5-

substitution pattern renders it a "privileged structure" in medicinal chemistry, particularly for

fragment-based drug discovery (FBDD) targeting kinase allosteric pockets and nuclear

receptors where lipophilic biaryl scaffolds are essential for hydrophobic interactions.
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Property Value Notes

Common Name
5-(4-Chlorophenyl)-3-

methylphenol

IUPAC Name
4'-chloro-5-methyl[1,1'-

biphenyl]-3-ol
Preferred for indexing

Molecular Formula C₁₃H₁₁ClO

Molecular Weight 218.68 g/mol Average Mass

Exact Mass 218.0498 Monoisotopic (³⁵Cl)

Isotope Pattern M (100%), M+2 (32%) Characteristic Cl signature

Predicted LogP ~4.2 Highly Lipophilic

pKa (Predicted) ~9.8 Phenolic OH

H-Bond Donors 1 (Phenolic OH)

H-Bond Acceptors 1 (Phenolic OH)

Structural Analysis & Logic
The molecule consists of two aromatic systems connected by a single bond (biaryl axis).

Ring A (Phenol Core): Acts as the polar anchor. The hydroxyl group (OH) at position 1

(relative to the phenol numbering) serves as a hydrogen bond donor/acceptor, critical for

interacting with residues like Serine or Threonine in protein active sites.

Ring B (4-Chlorophenyl): Provides a lipophilic bulk that can occupy deep hydrophobic

pockets. The chlorine atom at the para-position increases metabolic stability (blocking P450

oxidation at the para-site) and enhances lipophilicity.

Methyl Group (Position 3): Introduces asymmetry and restricts rotation slightly, potentially

improving selectivity by creating steric clashes in non-target proteins.
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Phenol Numbering: If OH is C1, Methyl is C3, and the Chlorophenyl group is C5. This is a

meta, meta substitution pattern relative to the hydroxyl.

Biphenyl Numbering: The C1-C1' bond defines the axis. The OH is at position 3, Methyl at

position 5, and Chlorine at position 4'.

Synthetic Methodology
The most robust route to 5-(4-Chlorophenyl)-3-methylphenol is the Suzuki-Miyaura Cross-

Coupling. This protocol is preferred over Grignard reagents due to the tolerance of the acidic

phenolic proton (under basic conditions) and the availability of boronic acid precursors.

Protocol: Palladium-Catalyzed Cross-Coupling
Objective: Couple 3-bromo-5-methylphenol with 4-chlorophenylboronic acid.

Reagents & Materials
Substrate A: 3-Bromo-5-methylphenol (1.0 eq)

Substrate B: 4-Chlorophenylboronic acid (1.2 eq)

Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (3-5 mol%)

Base: Potassium Carbonate (K₂CO₃) (2.0 M aqueous solution, 3.0 eq)

Solvent: 1,4-Dioxane or Toluene/Ethanol (3:1 ratio)

Step-by-Step Workflow
Degassing (Critical): Dissolve Substrate A and Substrate B in the solvent system. Sparge

with Argon or Nitrogen for 15 minutes. Why? Oxygen poisons the Pd(0) species, leading to

homocoupling byproducts.

Catalyst Addition: Add Pd(PPh₃)₄ and the aqueous base under positive inert gas pressure.

Reflux: Heat the mixture to 90–100°C for 12–16 hours. Monitor by TLC (eluent:

Hexanes/Ethyl Acetate 4:1).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b6371245/docs?utm_src=pdf-body#5-4-chlorophenyl-3-methylphenol-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6371245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Cool to room temperature. Acidify carefully with 1M HCl to pH ~4 (to protonate the

phenolate). Extract with Ethyl Acetate (3x).

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify

via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

Synthesis Logic Diagram
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Caption: Mechanistic flow of the Suzuki-Miyaura coupling utilized to synthesize the target biaryl

phenol.

Analytical Validation
To ensure the integrity of the synthesized compound, the following spectral signatures must be

verified.

¹H NMR (400 MHz, CDCl₃) Expectations
δ ~2.35 ppm (s, 3H): Methyl group attached to the aromatic ring.

δ ~5.0-5.5 ppm (s, 1H, exchangeable): Phenolic -OH. Broad singlet, shift varies with

concentration.

δ ~6.7-7.1 ppm (m, 3H): Protons on the central phenol ring (positions 2, 4, 6). The coupling

pattern will show meta-coupling (J ~1-2 Hz).

δ ~7.3-7.5 ppm (m, 4H): Protons on the 4-chlorophenyl ring (AA'BB' system).
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Mass Spectrometry (MS)[4]
Ionization: ESI- (Electrospray Ionization, Negative Mode) is preferred for phenols.

Observed Mass: [M-H]⁻ = 217.04.

Isotope Pattern: Look for the characteristic Chlorine split. The peak at m/z 219 (³⁷Cl) should

be approximately 33% the intensity of the peak at m/z 217 (³⁵Cl).

Applications in Drug Development
This molecule serves as a versatile scaffold in two primary areas:

Kinase Inhibition (Type II): The biaryl ether/phenol motif mimics the "hinge binder" or

hydrophobic back-pocket binder seen in inhibitors like Sorafenib. The methyl group provides

a vector to fine-tune selectivity against specific kinase isoforms (e.g., p38 MAP kinase or

BRAF).

Nuclear Receptor Ligands: The lipophilic biphenyl core fits well into the ligand-binding

domain (LBD) of receptors such as Estrogen Receptor beta (ERβ) or PPARs. The phenol

group mimics the A-ring of endogenous steroids.

Safety & Handling
Hazards: Like most phenols, this compound is likely corrosive and a skin irritant. The

chlorinated moiety suggests potential environmental persistence.[1]

Storage: Store at 2–8°C under an inert atmosphere. Phenols are prone to oxidation (turning

pink/brown) upon prolonged exposure to air and light.

Disposal: Halogenated organic waste streams. Do not mix with non-halogenated solvents if

incineration protocols differ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. merckmillipore.com [merckmillipore.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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